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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

CAS No.: 4005-33-8

Cat. No.: B15566167

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

2',3'-O-Isopropylideneadenosine-13C5. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance. While 2',3'-O-Isopropylideneadenosine is

generally not classified as a hazardous chemical in its solid form, it is imperative to handle it

with care and follow all institutional and local regulations for chemical waste disposal.[1][2] The

"-13C5" designation indicates stable isotope labeling, which does not impart radioactivity, so

disposal as radioactive waste is not required.

Key Safety and Handling Information
Before handling or disposing of 2',3'-O-Isopropylideneadenosine-13C5, it is crucial to be

aware of its properties and the necessary safety precautions.
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Property Information

Hazard Classification

Not generally classified as hazardous under

OSHA 29 CFR 1910.1200 in solid form.[1][2] A

solution may be classified as a combustible

liquid and harmful if swallowed.

Incompatibilities Oxidizing agents.[1][2]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and lab coat.

For solids, avoid dust formation and use a dust

mask if necessary.[1][2][3]

First Aid Measures

Eyes: Rinse with plenty of water. Skin: Wash

with soap and water. Ingestion: Rinse mouth

with water. Inhalation: Move to fresh air. Seek

medical attention if symptoms occur.[1][2]

Spill Response

For solid material, sweep up and shovel into a

suitable, labeled container for disposal.[1][2]

Avoid generating dust. Ensure adequate

ventilation.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe disposal of 2',3'-O-
Isopropylideneadenosine-13C5.

1. Waste Identification and Segregation:

Identify the waste as 2',3'-O-Isopropylideneadenosine-13C5.

Do not mix this compound with other chemical wastes. It should be collected in its own

designated waste container.

Keep it segregated from incompatible materials, such as oxidizing agents.[1][2][4]

2. Container Selection and Labeling:
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Use a chemically compatible, leak-proof container for waste collection.[5][6] The original

container is often a good choice.

The container must be in good condition with a secure lid.[7]

Affix a hazardous waste label (or your institution's equivalent chemical waste label) to the

container.

Clearly write the full chemical name: "2',3'-O-Isopropylideneadenosine-13C5" and indicate

that it is non-hazardous solid waste (unless dissolved in a hazardous solvent).

Record the accumulation start date on the label.[6]

3. Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.[8]

Keep the container closed except when adding waste.[7]

Ensure the storage area is well-ventilated.[5]

4. Disposal of Empty Containers:

A container that held 2',3'-O-Isopropylideneadenosine-13C5 should be managed as

chemical waste unless completely empty.

To be considered "empty" by regulatory standards, all contents must be removed by normal

means (e.g., scraping, pouring).[9]

For non-hazardous materials, the empty container can often be disposed of in regular trash

after defacing the label.[4] However, it is best practice to triple-rinse the container with a

suitable solvent. The rinsate should be collected and disposed of as chemical waste.[4][9]

5. Final Disposal:

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b15566167/docs?utm_src=pdf-body#proper-disposal-of-2-3-o-isopropylideneadenosine-13c5-a-step-by-step-guide
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b15566167/docs?utm_src=pdf-body#proper-disposal-of-2-3-o-isopropylideneadenosine-13c5-a-step-by-step-guide
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of 2',3'-O-Isopropylideneadenosine-13C5 down the drain or in the regular

trash.[4][5]

Ensure all documentation for waste generation and disposal is complete and maintained as

per regulatory requirements.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2',3'-O-
Isopropylideneadenosine-13C5.
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Start: Have 2',3'-O-Isopropylideneadenosine-13C5 Waste

Is the waste mixed with
other chemicals or solvents?

Consult SDS of all components
to determine hazards

Yes

Collect in a dedicated, labeled container
for non-hazardous solid waste

No

Collect in a compatible, labeled container
for hazardous waste

Store in designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for waste pickup

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal decision workflow for 2',3'-O-Isopropylideneadenosine-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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